1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-butanoyl-3-ethyl-6,6-dimethyl-5,7-dihydroindazol-4-one
• InChI: InChI=1S/C15H22N2O2/c1-5-7-13(19)17-11-8-15(3,4)9-12(18)14(11)10(6-2)16-17/h5-9H2,1-4H3
• InChI Key: HFIWJPNCYQOOLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C2=C(C(=O)CC(C2)(C)C)C(=N1)CC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

The compound “1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one” is a novel class of SARS-CoV-2 main protease (Mpro) inhibitors derived from 1,5,6,7-tetrahydro-4H-indazol-4-ones.

Synthesis Analysis

The synthesis of this compound involves a computer-aided design, followed by molecular docking, molecular dynamics simulation, and MM/GBSA calculations. A radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in compound with azide by the action of sodium azide in an acetone–water mixture led to the derivative.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a radical allyl bromination of indazol-4-one at position 7, followed by a nucleophilic substitution of the bromine atom with azide.

Mechanism of Action

The compound acts as an inhibitor of the SARS-CoV-2 main protease (Mpro). The mechanism of action involves molecular docking, molecular dynamics simulation, and MM/GBSA calculations.

Future Directions

The future directions for this compound could involve further optimization of the hit, as discussed in the research. The effectiveness of different approaches for protein–ligand binding affinity prediction was assessed, and the best convergence was achieved when long molecular dynamics simulations of complexes from docking were carried out, followed by calculations of free binding energies with the MM/GBSA method and explicit accounting of entropy.